Cas no 866268-30-6 (9H-Purin-6-amine, 2-butoxy-8-methoxy-9-(tetrahydro-2H-pyran-2-yl)-)

• Product Name: 9H-Purin-6-amine, 2-butoxy-8-methoxy-9-(tetrahydro-2H-pyran-2-yl)-
• CAS No: 866268-30-6
• MF: C₁₅H₂₃N₅O₃
• MW: 321.374822854996
• MDL: MFCD28402009
• CID: 4259711
• PubChem ID: 23158519
• Update Time: 2025-08-05

9H-Purin-6-amine, 2-butoxy-8-methoxy-9-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine, 2-butoxy-8-methoxy-9-(tetrahydro-2H-pyran-2-yl)-
• 2-butoxy-8-methoxy-9-(tetrahydro-2H-pyran-2-yl)-9H-purin-6-amine
• 2-butoxy-8-methoxy-9-(tetrahydro-2H-pyran-2-yl)-9H-purin-6-amine(WXC07152)
• 866268-30-6
• 2-Butoxy-8-methoxy-9-(tetrahydro-2H-pyran-2-yl)9H-purin-6-amine
• 2-butoxy-8-methoxy-9-(oxan-2-yl)purin-6-amine
• WS-02164
• W13729
• 2-butoxy-8-methoxy-9-(tetrahydro-2h-pyran-2-yl) 9h-purin-6-amine
• PREBKSFTAAUDLM-UHFFFAOYSA-N
• 2-(butoxy)-8-(methoxy)-9-(tetrahydro-2H-pyran-2-yl)-9H-purin-6-amine
• SCHEMBL567233
• 2-(butyloxy)-8-(methyloxy)-9-(tetrahydro-2H-pyran-2-yl)-9H-purin-6-amine

• MDL： MFCD28402009
• Inchi： 1S/C15H23N5O3/c1-3-4-8-23-14-18-12(16)11-13(19-14)20(15(17-11)21-2)10-7-5-6-9-22-10/h10H,3-9H2,1-2H3,(H2,16,18,19)
• InChI Key： PREBKSFTAAUDLM-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(OCCCC)=NC=2N)N(C2OCCCC2)C=1OC

Computed Properties

• Exact Mass: 321.18
• Monoisotopic Mass: 321.18
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.3A^2
• XLogP3: 2.3

Additional information on 9H-Purin-6-amine, 2-butoxy-8-methoxy-9-(tetrahydro-2H-pyran-2-yl)-

Comprehensive Overview of 9H-Purin-6-amine, 2-butoxy-8-methoxy-9-(tetrahydro-2H-pyran-2-yl)- (CAS No. 866268-30-6)

The compound 9H-Purin-6-amine, 2-butoxy-8-methoxy-9-(tetrahydro-2H-pyran-2-yl)-, identified by its CAS No. 866268-30-6, is a purine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule is characterized by its unique structural features, including a purine core modified with butoxy and methoxy substituents, as well as a tetrahydropyranyl protecting group. These modifications make it a valuable intermediate in the synthesis of more complex bioactive molecules, particularly in the development of nucleoside analogs and enzyme inhibitors.

In recent years, the demand for purine derivatives has surged due to their widespread applications in drug discovery and development. Researchers are particularly interested in compounds like 9H-Purin-6-amine, 2-butoxy-8-methoxy-9-(tetrahydro-2H-pyran-2-yl)- because of their potential to modulate key biological pathways. For instance, purine analogs are often explored for their antiviral, anticancer, and immunomodulatory properties. This compound's structural versatility allows it to serve as a scaffold for designing molecules that target enzymes such as kinases and polymerases, which are critical in cellular signaling and replication processes.

One of the most frequently searched topics in the context of purine chemistry is the role of protecting groups in synthetic strategies. The tetrahydro-2H-pyran-2-yl group in this compound is a classic example of a protecting group used to shield reactive sites during multi-step syntheses. This feature is particularly relevant to researchers working on nucleoside analogs, where selective protection and deprotection are essential for achieving high yields and purity. The butoxy and methoxy substituents further enhance the compound's solubility and stability, making it a preferred choice for laboratory-scale and industrial applications.

Another area of interest is the environmental and regulatory aspects of chemical synthesis. While 9H-Purin-6-amine, 2-butoxy-8-methoxy-9-(tetrahydro-2H-pyran-2-yl)- is not classified as hazardous, its handling and disposal must adhere to standard laboratory safety protocols. This aligns with the growing trend of green chemistry, where researchers prioritize sustainable and eco-friendly synthetic methods. The compound's compatibility with modern catalytic techniques, such as microwave-assisted synthesis and flow chemistry, makes it a candidate for greener production processes.

From a commercial perspective, the availability of CAS No. 866268-30-6 is critical for pharmaceutical and biotechnology companies engaged in high-throughput screening and lead optimization. Suppliers often highlight its high purity and consistent quality, which are essential for reproducible research outcomes. The compound's stability under various storage conditions also adds to its appeal, ensuring long-term usability in diverse experimental settings.

In summary, 9H-Purin-6-amine, 2-butoxy-8-methoxy-9-(tetrahydro-2H-pyran-2-yl)- represents a versatile and valuable tool in modern chemical research. Its applications span from drug discovery to material science, reflecting the interdisciplinary nature of contemporary scientific inquiry. As the demand for innovative therapeutic agents continues to rise, compounds like this will remain at the forefront of academic and industrial research efforts.